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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of AC-186, a potent and selective estrogen receptor beta (ER[) agonist. Given the absence of
a publicly available, detailed Safety Data Sheet (SDS), this guide is based on best practices for
handling potent, small-molecule research compounds. It is imperative to always consult the
supplier-provided SDS for specific handling instructions and to supplement these guidelines
with your institution's established safety protocols.

Pre-Handling Preparations and Hazard Assessment

Before working with AC-186, a thorough risk assessment is mandatory. As a potent and
selective ER[3 agonist, AC-186 should be handled as a potentially hazardous compound with
possible endocrine-disrupting and cytotoxic effects.

Key considerations include:

» Route of Exposure: Primary risks are inhalation of aerosolized powder, skin contact, and
accidental ingestion.

o Toxicity: While specific data is limited, similar potent small molecules can have significant
biological effects at low concentrations.
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» Workspace: All manipulations of solid AC-186 must be performed in a designated area, such

as a certified chemical fume hood or a powder containment hood, to minimize inhalation

exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to ensure personnel safety. The following table

summarizes the required PPE for various procedures involving AC-186.

Procedure

Required PPE

Specifications

Handling Solid Compound
(Weighing, Aliquoting)

- Double Nitrile Gloves-
Laboratory Coat (fully
buttoned)- ANSI Z87-Certified
Safety Goggles- Disposable
Sleeve Covers- N95 Respirator

(or higher)

Gloves should be changed
immediately upon suspected
contamination. A disposable

lab coat is recommended.

Preparing Stock Solutions

- Double Nitrile Gloves-
Laboratory Coat- ANSI Z87-
Certified Safety Goggles

Perform within a chemical
fume hood. Ensure gloves are
compatible with the chosen

solvent.

Handling Dilute Solutions

- Nitrile Gloves- Laboratory
Coat- ANSI z87-Certified

Safety Glasses

Standard laboratory PPE is
sufficient for handling low-

concentration solutions.

Waste Disposal

- Nitrile Gloves- Laboratory
Coat- ANSI Z87-Certified
Safety Goggles

Follow specific institutional
guidelines for hazardous

chemical waste.

Experimental Protocols: Safe Handling and

Operation

Adherence to strict protocols is critical to minimize exposure and ensure experimental integrity.

Weighing and Reconstitution of Solid AC-186
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This workflow outlines the essential steps for safely handling powdered AC-186.
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Preparation

Don Required PPE

:

Prepare Chemical Fume Hood

:

Decontaminate Work Surface

Handli;g Solid

Weigh AC-186 in a Containment Vessel

:

Reconstitute with Appropriate Solvent

:

Vortex to Ensure Complete Dissolution

Final|Steps
Y

Clearly Label Stock Solution

:

Store at Recommended Temperature

:

Clean and Decontaminate Work Area

:

Dispose of Contaminated Materials
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Waste Generation

:

Is the waste a sharp?

l No Yes

Is the waste liquid?

Yes No Dispose in Sharps Container

Dispose in Liquid Waste Container Dispose in Solid Waste Bag

; ;

Seal Container and Store in Designated Area

:

Request Hazardous Waste Pickup

Click to download full resolution via product page

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AC-186]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605114#personal-protective-equipment-for-handling-
ac-186]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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